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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B12395584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral properties and a detailed

protocol for measuring the absorbance spectrum of Cy7.5 maleimide in Phosphate-Buffered

Saline (PBS). Cy7.5 maleimide is a near-infrared (NIR) fluorescent dye crucial for labeling

proteins and peptides through its thiol-reactive maleimide group. Its application is particularly

significant in non-invasive live organism imaging due to the transparency of biological tissues in

the NIR window.

Core Spectral Properties
The spectral characteristics of Cy7.5 maleimide are fundamental to its application. While the

solvent can slightly influence these properties, the following table summarizes the key

quantitative data for Cy7.5 maleimide, which are largely consistent with its behavior in

aqueous buffers like PBS.

Property Value Reference

Excitation Maximum (λmax) ~788 nm [1][2]

Emission Maximum ~808 nm [2]

Molar Extinction Coefficient (ε) ~223,000 M⁻¹cm⁻¹ [2]

Solubility Soluble in Water, DMSO, DMF [1][2]
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Note: The molar extinction coefficient and maximum absorbance can be influenced by factors

such as solvent, pH, and dye concentration. It is recommended to determine these values

experimentally under specific assay conditions.

Experimental Protocol: Measuring the Absorbance
Spectrum of Cy7.5 Maleimide in PBS
This protocol outlines the steps for preparing Cy7.5 maleimide in PBS and measuring its

absorbance spectrum using a spectrophotometer.

Materials:

Cy7.5 maleimide

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF) for initial stock solution

Spectrophotometer

Quartz cuvettes (1 cm path length)

Micropipettes and tips

Procedure:

Stock Solution Preparation:

Due to its low solubility directly in aqueous solutions, it is recommended to first prepare a

concentrated stock solution of Cy7.5 maleimide in an organic solvent like DMSO or DMF.

Accurately weigh a small amount of Cy7.5 maleimide and dissolve it in the chosen

solvent to a known concentration (e.g., 1-10 mM). Store this stock solution at -20°C,

protected from light.

Working Solution Preparation in PBS:
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Dilute the stock solution in PBS (pH 7.2-7.4) to the desired final concentration for

measurement. The final concentration should be chosen to yield an absorbance maximum

between 0.1 and 1.0 AU for optimal accuracy.

Important: Ensure the final concentration of the organic solvent (DMSO or DMF) in the

PBS solution is minimal (typically <1%) to avoid significant shifts in the spectral properties.

Spectrophotometer Setup:

Turn on the spectrophotometer and allow it to warm up according to the manufacturer's

instructions.

Set the wavelength range for the scan. For Cy7.5, a range of 600 nm to 900 nm is

appropriate to capture the full absorbance peak.

Blank Measurement:

Fill a clean quartz cuvette with the same batch of PBS (containing the same minimal

percentage of organic solvent as the sample) to be used for the sample dilution.

Place the cuvette in the spectrophotometer and perform a blank measurement. This will

subtract the absorbance of the buffer and the cuvette itself from the sample measurement.

Sample Measurement:

Carefully rinse the cuvette with a small amount of the Cy7.5 maleimide working solution

before filling it.

Fill the cuvette with the Cy7.5 maleimide working solution.

Place the cuvette in the spectrophotometer and record the absorbance spectrum.

Data Analysis:

Identify the wavelength of maximum absorbance (λmax).

If the concentration of the dye is known, the molar extinction coefficient (ε) can be

calculated using the Beer-Lambert law: A = εcl, where A is the absorbance at λmax, c is
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the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Experimental Workflow
The following diagram illustrates the logical workflow for determining the absorbance spectrum

of Cy7.5 maleimide in PBS.
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Workflow for Absorbance Spectrum Determination

This guide provides a comprehensive framework for researchers working with Cy7.5
maleimide. Adherence to these protocols will ensure accurate and reproducible measurements

of its absorbance spectrum in PBS, a critical step for its effective use in bioconjugation and

subsequent imaging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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